2-[2-oxo-5-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]pyridin-1(2H)-yl]-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[2-oxo-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H13F3N4O3S/c21-20(22,23)13-4-1-2-5-14(13)24-16(28)11-27-10-12(7-8-17(27)29)19-25-18(26-30-19)15-6-3-9-31-15/h1-10H,11H2,(H,24,28)
• InChI Key: ZJHLSJQXKIYKGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C20H13F3N4O3S
• Molecular Weight: 446.4 g/mol

Description

2-[2-oxo-5-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]pyridin-1(2H)-yl]-N-[2-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C20H13F3N4O3S and its molecular weight is 446.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment

A study conducted by Karpina et al. (2019) focused on the synthesis of novel acetamides, including those with 1,2,4-oxadiazole cycles, showcasing a method to synthesize diverse functionalized triazolopyridine derivatives. This process might involve compounds structurally related or analogs to the specified chemical, underlining the compound's relevance in developing new molecules with interesting biological properties (Karpina et al., 2019).

Antimicrobial and Anticancer Properties

Vinayak et al. (2014) synthesized and screened acetamide derivatives, including those structurally similar to the chemical , for their cytotoxicity against various cancer cell lines, highlighting the potential for these compounds in cancer research (Vinayak et al., 2014). Similarly, compounds with 1,3,4-oxadiazole moieties have been explored for their antimicrobial and hemolytic activities, as reported by Gul et al. (2017), indicating the broad-spectrum potential of these compounds in microbial inhibition and pharmaceutical applications (Gul et al., 2017).

Material Science Applications

Mansoori et al. (2012) explored the synthesis of thermally stable polyimides and poly(amide-imide) based on oxadiazole derivatives, demonstrating the compound's relevance in creating new materials with desirable thermal and solubility properties (Mansoori et al., 2012).

Chemical Synthesis and Characterization

Efforts have also been directed towards the synthesis and characterization of various heterocycles incorporating the oxadiazole moiety, as documented by Bondock et al. (2008). These studies contribute to our understanding of the chemical's utility in synthesizing complex molecules with potential biological and material science applications (Bondock et al., 2008).